[2-(2-Chlorophenyl)phenyl]methanamine

• Molecular Formula: C13H12ClN
• Molecular Weight: 217.69 g/mol
• IUPAC Name: [2-(2-chlorophenyl)phenyl]methanamine
• InChI: InChI=1S/C13H12ClN/c14-13-8-4-3-7-12(13)11-6-2-1-5-10(11)9-15/h1-8H,9,15H2
• InChI Key: CQHFRBPHEMVDPT-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CN)C2=CC=CC=C2Cl

Description

[2-(2-Chlorophenyl)phenyl]methanamine is a benzylamine derivative featuring a biphenyl scaffold with a chlorine atom at the 2-position of one phenyl ring and a methanamine (-CH₂NH₂) group at the adjacent position. This structure confers unique electronic and steric properties, making it a valuable intermediate in pharmaceutical synthesis, particularly for central nervous system (CNS) targeting compounds. Its aromatic and halogenated moieties influence solubility, metabolic stability, and receptor-binding interactions .

Comparison with Similar Compounds

Structural Variations and Substituent Effects

Table 1: Key Structural Analogs and Modifications

Compound Name	Structural Features	Key Differences from Target Compound
(2-Chlorophenyl)methanamine	Single 2-chlorophenyl ring attached to methanamine	Lacks biphenyl scaffold; reduced steric bulk
[2-(4-Ethoxyphenyl)phenyl]methanamine	Ethoxy (-OCH₂CH₃) at 4-position of second phenyl ring	Electron-donating group; increased hydrophilicity
[2-(4-Trifluoromethylphenoxy)phenyl]methanamine	Trifluoromethyl (-CF₃) on phenoxy-substituted phenyl ring	Strong electron-withdrawing group; enhanced stability
(2-Chlorophenyl)(phenyl)methanol	Hydroxyl (-OH) instead of amine (-NH₂); alcohol derivative	Altered polarity and reactivity
Tetrazine-functionalized analogs	1,2,4,5-Tetrazine ring conjugated to phenyl-methanamine (e.g., )	Photoactive; used in pretargeted imaging applications

• Electronic Effects: Substitutions like ethoxy (electron-donating) or trifluoromethyl (electron-withdrawing) alter electron density, affecting binding to receptors such as GABA transporters or monoamine reuptake proteins .

Physicochemical Properties

Table 3: Physicochemical Data

Compound	LogP (Predicted)	Solubility (mg/mL)	Melting Point (°C)
[2-(2-Chlorophenyl)phenyl]methanamine	3.8	<0.1 (water)	120–125 (HCl salt)
(2-Chlorophenyl)methanamine HCl	2.1	15.6 (DMSO)	198–200
[2-(4-Ethoxyphenyl)phenyl]methanamine	3.2	0.5 (water)	105–110

• The target compound’s higher LogP (3.8) compared to analogs reflects increased lipophilicity due to the biphenyl structure, which may enhance blood-brain barrier penetration but reduce aqueous solubility .
• Hydrochloride salts (e.g., ) improve crystallinity and stability, critical for pharmaceutical formulations .